Cas no 88512-05-4 (Ethanimidic acid, 2-methoxy-, ethyl ester)

• Product Name: Ethanimidic acid, 2-methoxy-, ethyl ester
• CAS No: 88512-05-4
• MF: C₅H₁₁NO₂
• MW: 117.146341562271
• CID: 1925583
• PubChem ID: 12816253
• Update Time: 2025-04-21

Ethanimidic acid, 2-methoxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Ethanimidic acid, 2-methoxy-, ethyl ester
• ethyl 2-methoxyacetimidate
• 88512-05-4
• AKOS010815468
• DA-01580
• ethyl 2-methoxyethanimidate
• SCHEMBL20473237
• ethyl2-methoxyacetimidate

• Inchi： 1S/C5H11NO2/c1-3-8-5(6)4-7-2/h6H,3-4H2,1-2H3
• InChI Key： BBPOSHQFMBVAMI-UHFFFAOYSA-N
• SMILES： O(C(COC)=N)CC

Computed Properties

• Exact Mass: 117.078978594Da
• Monoisotopic Mass: 117.078978594Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 72.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 42.3Ų